Cas no 120221-73-0 (Ethyl 3-acetylindolizine-1-carboxylate)

• Product Name: Ethyl 3-acetylindolizine-1-carboxylate
• CAS No: 120221-73-0
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• MDL: MFCD02071319
• CID: 842719
• PubChem ID: 838368
• Update Time: 2025-06-09

Ethyl 3-acetylindolizine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-acetylindolizine-1-carboxylate
• 1-Indolizinecarboxylic acid, 3-acetyl-, ethyl ester
• ethyl 3-acetyl-1-indolizinecarboxylate
• SMR000160934
• HMS2482H15
• CHEMBL1715340
• 120221-73-0
• MLS000544700
• DB-342950
• SCHEMBL9535179
• AKOS001780893
• ethyl 3-acetylindolizin-1-carboxylate
• AN-668/37299007
• Ethyl3-acetylindolizine-1-carboxylate
• DTXSID70356945
• BEZNZGODEBOELN-UHFFFAOYSA-N

• MDL： MFCD02071319
• Inchi： 1S/C13H13NO3/c1-3-17-13(16)10-8-12(9(2)15)14-7-5-4-6-11(10)14/h4-8H,3H2,1-2H3
• InChI Key： BEZNZGODEBOELN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C(C)=O)N2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.8Ų

Additional information on Ethyl 3-acetylindolizine-1-carboxylate

Ethyl 3-Acetylindolizine-1-Carboxylate: A Comprehensive Overview

Ethyl 3-acetylindolizine-1-carboxylate (CAS No. 120221-73-0) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its distinctive indolizine backbone and ethyl ester functionality, exhibits a range of interesting properties that make it a valuable subject for research and potential applications in drug discovery and material science.

The indolizine core of Ethyl 3-acetylindolizine-1-carboxylate is a bicyclic structure consisting of a benzene ring fused to an imidazole ring. This structural motif is known for its stability and ability to participate in various chemical reactions, making it a versatile scaffold for further functionalization. The acetyl group at the 3-position adds to the compound's reactivity and potential bioavailability, while the ethy ester at the 1-position contributes to its solubility and ease of handling in organic solvents.

Recent studies have highlighted the potential of Ethyl 3-acetylindolizine-1-carboxylate as a precursor for synthesizing bioactive molecules. Researchers have explored its role in the development of anti-inflammatory agents, where its ability to modulate key inflammatory pathways has shown promise. Additionally, the compound has been investigated for its potential as a building block in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), due to its ability to coordinate with metal ions effectively.

One of the most intriguing aspects of Ethyl 3-acetylindolizine-1-carboxylate is its reactivity under various synthetic conditions. For instance, its susceptibility to nucleophilic attack at the carbonyl group has been exploited in the synthesis of heterocyclic compounds with enhanced pharmacokinetic profiles. Furthermore, the compound's ability to undergo cyclization reactions under mild conditions has opened new avenues for constructing complex molecular architectures.

In terms of applications, Ethyl 3-acetylindolizine-1-carboxylate has found utility in the fragrance industry as a component in perfumes and personal care products. Its pleasant aroma and stability make it a desirable ingredient for formulators seeking to create long-lasting scents. Moreover, preliminary studies suggest that this compound may have antioxidant properties, which could be leveraged in cosmetic formulations aimed at combating oxidative stress.

The synthesis of Ethyl 3-acetylindolizine-1-carboxylate typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. For example, one common approach involves the condensation of an indole derivative with an aldehyde or ketone followed by esterification to introduce the ethy ester group. The optimization of these reactions has been a focus of recent research efforts, with chemists seeking to improve yields and reduce reaction times.

From an environmental perspective, Ethyl 3-acetylindolizine-1-carboxylate demonstrates moderate biodegradability under aerobic conditions, which aligns with current sustainability trends in chemical manufacturing. Its relatively low toxicity profile also makes it a safer alternative to some traditional chemicals used in similar applications.

In conclusion, Ethyl 3-acetylindolizine-1-carboxylate (CAS No. 120221-73-0) is a multifaceted compound with a wide range of potential applications across various industries. Its unique chemical structure, coupled with its reactivity and stability, positions it as an important tool for researchers and developers alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly significant role in both academic research and industrial innovation.